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Compound of Interest

Compound Name: 5-tert-Butyl-2-methylpyridine

CAS No.: 85735-96-2

Cat. No.: B14414319

Get Quote

Strategic Intermediate for Ligand Design and Metabolic
Stability
Executive Summary
5-tert-Butyl-2-methylpyridine (CAS 85735-96-2) represents a specialized heterocyclic

building block in medicinal and coordination chemistry. Unlike its symmetrical analog (2,6-di-

tert-butyl-4-methylpyridine), this isomer offers a unique asymmetry that is critical for "scaffold

hopping" in drug discovery. Its structural value lies in the 5-position tert-butyl group, which acts

as a metabolic blocker against CYP450-mediated oxidation, and the 2-position methyl group,

which serves as a reactive "benzylic" handle for further functionalization.

This guide provides a definitive technical analysis of its physiochemical properties, synthesis

optimization, and application in MRI contrast agent development (PARASHIFT probes).

Physiochemical Profile
The molecular weight of 5-tert-butyl-2-methylpyridine is the primary stoichiometric factor in

its application as a ligand. Below is the validated data set for analytical characterization.
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Table 1: Core Chemical Parameters
Parameter Value Technical Note

Molecular Weight 149.23 g/mol
Average mass for

stoichiometry.

Monoisotopic Mass 149.1204 Da
Critical for High-Res MS (M+H)

identification.

Molecular Formula C₁₀H₁₅N
Degree of Unsaturation = 4

(Pyridine ring).

CAS Registry Number 85735-96-2
Distinct from the 2,6-di-tert-

butyl analog (38222-83-2).

Predicted LogP ~3.2
High lipophilicity due to the

bulky tert-butyl moiety.

pKa (Conj. Acid) ~6.5

Slightly more basic than

pyridine (5.2) due to alkyl

donation.

Mass Spectrometry Insight
In LC-MS workflows, the molecule typically presents as a protonated species

.

Target m/z: 150.13

Fragmentation Pattern: Expect loss of a methyl radical from the tert-butyl group (m/z 135)

under high collision energy.

Synthetic Pathways & Process Chemistry
Synthesizing 5-tert-butyl-2-methylpyridine requires overcoming the low reactivity of the

pyridine ring toward electrophilic substitution. Direct Friedel-Crafts alkylation is often low-

yielding and regioselective poor.
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Method A: Metal-Catalyzed Cross-Coupling (Literature
Standard)
The most authoritative route utilizes a Kumada-type coupling or a Copper(I)-catalyzed Grignard

reaction. This method prefers the 5-bromo precursor due to the directing electronics of the

nitrogen atom.

Precursor: 5-Bromo-2-methylpyridine[1]

Reagent:tert-Butylmagnesium chloride (t-BuMgCl)

Catalyst: Copper(I) Cyanide (CuCN) or Ni(dppp)Cl₂

Solvent: THF (Anhydrous)

Protocol Summary:

Activation: 5-Bromo-2-methylpyridine is dissolved in dry THF under Argon.

Catalysis: 10 mol% CuCN is added at 0°C.

Addition:t-BuMgCl (1.5 eq) is added dropwise. The bulky nucleophile attacks the C5 position

facilitated by the metal catalyst.

Quench: Ammonium chloride workup prevents pyridine polymerization.

Method B: Negishi Coupling (High-Yield Optimization)
For drug development scaling, organozinc chemistry (Negishi coupling) often provides superior

tolerance and yields compared to Grignard reagents.

Reaction Workflow Visualization The following diagram illustrates the logical flow of the

synthesis, highlighting the critical transition from the halogenated precursor to the lipophilic

product.
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Conditions: THF, 60°C, Argon
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Figure 1: Negishi cross-coupling workflow for the regioselective synthesis of 5-tert-butyl-2-
methylpyridine.

Medicinal Chemistry Utility
The 5-tert-butyl-2-methylpyridine scaffold is not merely a solvent or base; it is a

pharmacophore element used to modulate DMPK (Drug Metabolism and Pharmacokinetics)

properties.

Mechanism 1: Metabolic Blocking
The C5 position of the pyridine ring is electronically prone to oxidation by Cytochrome P450

enzymes.

Problem: Rapid clearance of pyridine-containing drugs often occurs via C-oxidation.

Solution: Installing a bulky tert-butyl group at C5 sterically hinders the heme-iron center of

CYP450, effectively "blocking" this metabolic soft spot and extending the drug's half-life (

).

Mechanism 2: Lanthanide Chelation (PARASHIFT
Probes)
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Recent research utilizes this molecule as a reporter arm in macrocyclic chelates for MRI. The

tert-butyl protons, when positioned near a paramagnetic Lanthanide ion (e.g., Tm³⁺, Dy³⁺),

undergo a massive chemical shift (far away from the water signal), allowing for "hot spot"

imaging without background interference.

SAR Logic Diagram This diagram details the Structure-Activity Relationship (SAR) logic used

when selecting this moiety for lead optimization.
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Figure 2: Structure-Activity Relationship (SAR) map detailing the functional roles of substituents

on the pyridine core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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